Cas no 344281-75-0 (5-(4-Chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine)
344281-75-0 structure
Product Name:5-(4-Chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine
CAS No:344281-75-0
MF:C17H11Cl3N2S
MW:381.706639528275
CID:5015497
Update Time:2023-08-25
5-(4-Chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 5-(4-chlorophenyl)-2-{[(3,4-dichlorophenyl)methyl]sulfanyl}pyrimidine
- Bionet1_001677
- HMS572P19
- 5-(4-chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine
- 5-(4-Chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine
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- Inchi: 1S/C17H11Cl3N2S/c18-14-4-2-12(3-5-14)13-8-21-17(22-9-13)23-10-11-1-6-15(19)16(20)7-11/h1-9H,10H2
- InChI Key: KGZWWYBJBBBUOE-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)CSC1N=CC(=CN=1)C1C=CC(=CC=1)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 358
- XLogP3: 6.1
- Topological Polar Surface Area: 51.1
5-(4-Chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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